molecular formula C16H25N3O2 B5345603 3-methyl-8-[3-(1H-pyrrol-1-yl)propyl]-1-oxa-3,8-diazaspiro[4.6]undecan-2-one

3-methyl-8-[3-(1H-pyrrol-1-yl)propyl]-1-oxa-3,8-diazaspiro[4.6]undecan-2-one

Cat. No. B5345603
M. Wt: 291.39 g/mol
InChI Key: OBGDKGGSZZJUJI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-methyl-8-[3-(1H-pyrrol-1-yl)propyl]-1-oxa-3,8-diazaspiro[4.6]undecan-2-one is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound belongs to the class of spirocyclic compounds and has a unique structure that makes it an interesting subject of study.

Mechanism of Action

The mechanism of action of 3-methyl-8-[3-(1H-pyrrol-1-yl)propyl]-1-oxa-3,8-diazaspiro[4.6]undecan-2-one is still being studied. However, it is believed that this compound interacts with specific receptors in the body, which leads to its biological effects.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits a range of biochemical and physiological effects. It has been shown to have analgesic, anti-inflammatory, and anticonvulsant properties. It has also been studied for its potential use in the treatment of depression and anxiety.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-methyl-8-[3-(1H-pyrrol-1-yl)propyl]-1-oxa-3,8-diazaspiro[4.6]undecan-2-one in lab experiments is its unique structure, which makes it an interesting subject of study. However, one of the limitations is that the mechanism of action of this compound is still being studied, which makes it difficult to fully understand its biological effects.

Future Directions

There are several future directions for the study of 3-methyl-8-[3-(1H-pyrrol-1-yl)propyl]-1-oxa-3,8-diazaspiro[4.6]undecan-2-one. One potential direction is the development of new drugs based on the structure of this compound. Another direction is the study of the mechanism of action of this compound, which will help in understanding its biological effects. Additionally, further studies can be conducted to explore the potential use of this compound in the treatment of various diseases and disorders.

Synthesis Methods

The synthesis of 3-methyl-8-[3-(1H-pyrrol-1-yl)propyl]-1-oxa-3,8-diazaspiro[4.6]undecan-2-one involves a multi-step process that includes the reaction of 3-(1H-pyrrol-1-yl)propionic acid with methylamine, followed by the condensation of the resulting product with 1,4-dibromobutane. The final step involves the reaction of the resulting product with potassium carbonate in the presence of dimethylformamide, which leads to the formation of this compound.

Scientific Research Applications

The unique structure of 3-methyl-8-[3-(1H-pyrrol-1-yl)propyl]-1-oxa-3,8-diazaspiro[4.6]undecan-2-one makes it an interesting subject of study in various fields of scientific research. This compound has potential applications in the field of medicinal chemistry, where it can be used as a lead compound for the development of new drugs. It has also been studied for its potential use as a catalyst in organic reactions.

properties

IUPAC Name

3-methyl-9-(3-pyrrol-1-ylpropyl)-1-oxa-3,9-diazaspiro[4.6]undecan-2-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H25N3O2/c1-17-14-16(21-15(17)20)6-4-10-19(13-7-16)12-5-11-18-8-2-3-9-18/h2-3,8-9H,4-7,10-14H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OBGDKGGSZZJUJI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1CC2(CCCN(CC2)CCCN3C=CC=C3)OC1=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H25N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

291.39 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.